Cas no 2271-08-1 ((13aS)-1-methyl-2,3,13,13a-tetrahydro-1H-[1,3]dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinolin-6-ol)

• Product name: (13aS)-1-methyl-2,3,13,13a-tetrahydro-1H-[1,3]dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinolin-6-ol
• CAS No: 2271-08-1
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 1411292
• PubChem ID: 442201

(13aS)-1-methyl-2,3,13,13a-tetrahydro-1H-[1,3]dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• (13aS)-1-methyl-2,3,13,13a-tetrahydro-1H-[1,3]dioxolo[7,8][1]benzoxepino[2,3,4-ij]isoquinolin-6-ol
• CHEBI:3955
• DTXSID40331769
• 2271-08-1
• Q27106272
• C09398
• Cularicine
• (13S)-14-methyl-2,6,8-trioxa-14-azapentacyclo[11.7.1.03,11.05,9.017,21]henicosa-1(20),3,5(9),10,17(21),18-hexaen-20-ol

• Inchi： InChI=1S/C18H17NO4/c1-19-5-4-10-2-3-13(20)18-17(10)12(19)6-11-7-15-16(22-9-21-15)8-14(11)23-18/h2-3,7-8,12,20H,4-6,9H2,1H3/t12-/m0/s1
• InChI Key： RUNKBNVIYGVBMW-LBPRGKRZSA-N
• SMILES： CN1CCC2=C3C1CC4=CC5=C(C=C4OC3=C(C=C2)O)OCO5

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cularin alkaloids and derivatives Cularin alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cularin alkaloids and derivatives